Cas no 879488-37-6 (2-(5-Bromo-1,3-thiazol-2-yl)propan-2-ol)

2-(5-Bromo-1,3-thiazol-2-yl)propan-2-ol is a brominated thiazole derivative featuring a tertiary alcohol functional group. This compound is of interest in organic synthesis and pharmaceutical research due to its versatile reactivity, particularly as a building block for heterocyclic compounds. The bromine substituent enhances its utility in cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling further structural modifications. The hydroxyl group offers additional functionalization potential through esterification or etherification. Its stable thiazole core contributes to its applicability in medicinal chemistry, where thiazole motifs are prevalent in bioactive molecules. The compound is typically handled under standard laboratory conditions, ensuring compatibility with a range of synthetic workflows.
2-(5-Bromo-1,3-thiazol-2-yl)propan-2-ol structure
879488-37-6 structure
Product Name:2-(5-Bromo-1,3-thiazol-2-yl)propan-2-ol
CAS No:879488-37-6
MF:C6H8BrNOS
MW:222.102819442749
MDL:MFCD18325135
CID:1074968
PubChem ID:22714306
Update Time:2025-06-08

2-(5-Bromo-1,3-thiazol-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-α,α-dimethyl-2-thiazolemethanol
    • 2-(5-BroMo-1,3-thiazol-2-yl)propan-2-ol
    • 2-(5-bromothiazol-2-yl)propan-2-ol
    • 5-BROMO-A,A-DIMETHYL-2-THIAZOLEMETHANOL
    • 5-Bromo-alpha,alpha-dimethyl-2-thiazolemethanol
    • 5-Bromo-2-(1-hydroxy-1-methylethyl)thiazole
    • 5-Bromo-α,α-dimethyl-2-thiazolemethanol (ACI)
    • DTXSID40627710
    • 2-Thiazolemethanol, 5-bromo-a,a-dimethyl-
    • SCHEMBL1565738
    • BS-32976
    • SY318800
    • MFCD18325135
    • DB-337694
    • 2-(5-Bromo-2-thiazolyl)-2-propanol
    • J-517150
    • 879488-37-6
    • 5-Bromo-a,a-dimethyl-2-thiazolemethanol, AldrichCPR
    • JTHVMHSSQOPBCP-UHFFFAOYSA-N
    • AKOS015950325
    • CS-0154617
    • D95112
    • EN300-1913088
    • 2-(5-Bromo-1,3-thiazol-2-yl)propan-2-ol
    • MDL： MFCD18325135
    • Inchi： 1S/C6H8BrNOS/c1-6(2,9)5-8-3-4(7)10-5/h3,9H,1-2H3
    • InChI Key： JTHVMHSSQOPBCP-UHFFFAOYSA-N
    • SMILES： BrC1=CN=C(C(C)(C)O)S1

Computed Properties

  • Exact Mass: 220.95100
  • Monoisotopic Mass: 220.95100g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 131
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 61.4Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.6±0.1 g/cm3
  • Boiling Point: 272.6±20.0 °C at 760 mmHg
  • PSA: 61.36000
  • LogP: 2.13300

2-(5-Bromo-1,3-thiazol-2-yl)propan-2-ol Security Information

2-(5-Bromo-1,3-thiazol-2-yl)propan-2-ol Customs Data

  • HS CODE：2934100090
  • Customs Data：

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

2-(5-Bromo-1,3-thiazol-2-yl)propan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
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 $ 121.00 2023-04-18
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B688418-100mg
2-(5-Bromo-1,3-thiazol-2-yl)propan-2-ol
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 $ 167.00 2023-04-18
Chemenu
CM295612-250mg
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2-(5-Bromo-1,3-thiazol-2-yl)propan-2-ol Production Method

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